Ferriheme

• Molecular Formula: C34H32FeN4O4+
• Molecular Weight: 616.5 g/mol
• IUPAC Name: 3-[18-(2-carboxyethyl)-7,12-bis(ethenyl)-3,8,13,17-tetramethylporphyrin-21,23-diid-2-yl]propanoic acid;iron(3+)
• InChI: InChI=1S/C34H34N4O4.Fe/c1-7-21-17(3)25-13-26-19(5)23(9-11-33(39)40)31(37-26)16-32-24(10-12-34(41)42)20(6)28(38-32)15-30-22(8-2)18(4)27(36-30)14-29(21)35-25;/h7-8,13-16H,1-2,9-12H2,3-6H3,(H4,35,36,37,38,39,40,41,42);/q;+3/p-2
• InChI Key: GGIDWJQWCUJYRY-UHFFFAOYSA-L
• Canonical SMILES: CC1=C(C2=CC3=NC(=CC4=C(C(=C([N-]4)C=C5C(=C(C(=N5)C=C1[N-]2)C=C)C)C=C)C)C(=C3CCC(=O)O)C)CCC(=O)O.[Fe+3]

Description

Ferriheme b is heme b in which the iron has oxidation state +3. It is a heme b and a ferriheme. It is a conjugate acid of a ferriheme b(1-).

Scientific Research Applications

Iron, Ferritin, and Nutrition

Ferriheme, a nonheme iron source, is integral in addressing global iron deficiency. It's found in food legumes like soybeans, illustrating diverse chemical and biological properties of nonheme iron sources. Ferriheme's role in iron supplementation strategies is significant, especially considering its cost-effectiveness and minimal side effects, compared to other iron sources (Theil, 2004).

Magnetic Iron Oxide Nanoparticles

Ferriheme is crucial in the development of ferrimagnetic iron oxide nanoparticles, used in various practical applications. These nanoparticles, including maghemite and magnetite, show promise in biomedical applications like hyperthermia, magnetic resonance imaging, and drug delivery. The synthesis process and the impact of nanoparticle morphology on biomedical applications are areas of active research (Roca et al., 2019).

Magnetic Resonance Imaging

Ferriheme-based compounds, especially ferritin with its ferrihydrite core, play a significant role in enhancing magnetic resonance imaging (MRI) techniques. The superparamagnetic properties of these compounds, particularly maghemite nanoparticles, make them excellent MRI contrast agents for various applications, including liver, spleen, and lymph node imaging (Gossuin et al., 2009).

Bio-Activity of Superparamagnetic Maghemite Nanorods

Maghemite nanorods capped with dl-alanine, derived from ferriheme, demonstrate notable antibacterial and antifungal activities. These nanorods also exhibit potential anticancer properties against specific cell lines. Their superparamagnetic behavior, along with higher saturation magnetization, suggests their applicability in various biomedical areas (Gopal & Joe, 2017).

Photocatalytic Activity of Ferrites

Ferrites, including those derived from ferriheme, are explored for their photocatalytic properties under visible light. They are used in environmental purification processes, aiding in the degradation of contaminants. The combination of ferrites with other photocatalysts or oxidants like H2O2 enhances their efficiency (Casbeer et al., 2012).